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Compound of Interest

Compound Name: CBR-470-2

Cat. No.: B2957015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and use of

CBR-470-2, a glycine-substituted analog that functions as an activator of the NRF2 signaling

pathway. Adherence to these guidelines is essential to ensure a safe laboratory environment

and the integrity of experimental outcomes. CBR-470-2 is intended for research use only and is

not for human or therapeutic consumption.[1][2]

Chemical and Physical Properties
A summary of the key quantitative data for CBR-470-2 is presented in the table below for easy

reference.

Property Value

CAS Number 2416095-00-4[1][2]

Molecular Formula C12H13Cl2NO6S2[1][2]

Molecular Weight 402.27 g/mol [1][2]

Purity 99.45%[1]

Solubility ≥ 5 mg/mL in DMSO[1]
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Personal Protective Equipment (PPE)
Due to the absence of a publicly available, detailed Safety Data Sheet (SDS), specific PPE

recommendations for CBR-470-2 are not available. Therefore, standard laboratory best

practices for handling chemical compounds of unknown toxicity must be strictly followed. This

includes, at a minimum:

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Gloves must be

inspected before use and changed immediately if contaminated.

Body Protection: A standard laboratory coat must be worn and fully fastened.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of any dust or aerosols.

Operational Plan: Handling and Storage
Storage: CBR-470-2 should be stored under the following conditions to maintain its stability:

In solvent:

-80°C for up to 6 months.

-20°C for up to 1 month (stored under nitrogen).[1]

Handling:

Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of dust or solution aerosols.

Prepare solutions in a chemical fume hood.

Use calibrated equipment for all measurements to ensure accuracy.

Disposal Plan
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As a chemical compound, CBR-470-2 and any contaminated materials (e.g., pipette tips,

tubes, gloves) must be disposed of as chemical waste in accordance with local, state, and

federal regulations. Do not dispose of this material down the drain or in regular trash. Consult

your institution's Environmental Health and Safety (EHS) department for specific disposal

protocols.

Experimental Protocols
CBR-470-2 activates the NRF2 signaling pathway. Below is a general experimental workflow

for studying its effects.

In Vitro NRF2 Activation Assay
This protocol outlines the steps to assess the activation of NRF2 signaling in a cell-based

assay.
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Cell Culture and Treatment

Analysis of NRF2 Target Gene Expression

Seed cells (e.g., epidermal keratinocytes, dermal fibroblasts) in appropriate culture plates

Allow cells to adhere and grow for 24 hours

Prepare stock solution of CBR-470-2 in DMSO

Treat cells with varying concentrations of CBR-470-2 (e.g., 1-10 µM) for a specified duration (e.g., 24 hours)

Lyse cells and extract total RNA

After incubation

Perform reverse transcription to synthesize cDNA

Conduct quantitative PCR (qPCR) to measure the transcript levels of NRF2-responsive genes (e.g., NQO1, HMOX1)

Normalize target gene expression to a housekeeping gene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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